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Compound of Interest

Compound Name: (+)-3-Methylcyclohexanone

Cat. No.: B081377 Get Quote

Ensuring the safe and environmentally responsible disposal of laboratory chemicals is

paramount for researchers, scientists, and drug development professionals. This guide

provides essential, step-by-step procedures for the proper disposal of (+)-3-
Methylcyclohexanone, a flammable and potentially hazardous ketone. Adherence to these

protocols is critical for maintaining a safe laboratory environment and complying with regulatory

standards.

Key Safety and Disposal Information
(+)-3-Methylcyclohexanone is classified as a flammable liquid and vapor.[1][2] It can cause

skin and eye irritation, and may lead to respiratory irritation.[2] Due to its hazardous properties,

it must be disposed of as chemical waste in accordance with local, regional, and national

regulations.[1][3][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b081377?utm_src=pdf-interest
https://www.benchchem.com/product/b081377?utm_src=pdf-body
https://www.benchchem.com/product/b081377?utm_src=pdf-body
https://www.benchchem.com/product/b081377?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/en/sds/aldrich/m38583?userType=undefined
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylcyclohexanone
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylcyclohexanone
https://www.sigmaaldrich.com/JP/en/sds/aldrich/m38583?userType=undefined
https://www.carlroth.com/medias/SDB-3N5P-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjU0Njd8YXBwbGljYXRpb24vcGRmfGFEWTRMMmhqWmk4NU1qTTRNRGs0T0RNM05UTTBMMU5FUWw4elRqVlFYMDFVWDBWT0xuQmtaZ3wwMTNjMmFiZjJlOTc5MDYwZDA0NTg5YjJhMjA1ZWMyMTU2NDVjMjY2ZTM4NGMzYWQ5NDRkYzc2NGUzMTBhOWM3
https://www.fishersci.com/store/msds?partNumber=AC126630050&productDescription=3-METHYLCYCLOHEXANONE+97%25+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Source

UN Number 2297 [1][3]

Proper Shipping Name METHYLCYCLOHEXANONE [1][3]

Hazard Class 3 (Flammable Liquid) [1][3]

Packing Group III [1][3]

Disposal Code

P501: Dispose of

contents/container to an

approved waste disposal plant.

[1]

Experimental Protocols for Disposal
Direct in-laboratory treatment of (+)-3-Methylcyclohexanone for disposal is not

recommended. The standard and required procedure is to collect and transfer the chemical

waste to a licensed hazardous waste disposal facility.[1][5][6] These facilities are equipped for

the safe treatment of flammable organic solvents, often through high-temperature incineration.

[7][8]

Disposal Workflow
The following diagram outlines the essential steps for the proper disposal of (+)-3-
Methylcyclohexanone, from initial identification to final removal by a certified service.
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Caption: Workflow for the proper disposal of (+)-3-Methylcyclohexanone.
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Step-by-Step Disposal Procedures
1. Identification and Segregation:

Clearly identify waste containing (+)-3-Methylcyclohexanone.

Consult the Safety Data Sheet (SDS) to confirm its hazards.[6]

Segregate it as a flammable organic solvent.[9] Do not mix it with other waste categories like

acids, bases, or oxidizers to prevent dangerous chemical reactions.[9] Ketones should be

collected with other non-halogenated organic solvents.

2. Containerization and Labeling:

Use a designated, chemically compatible, and leak-proof container for collecting the waste.

[8][10]

Ensure the container is properly labeled with the full chemical name "(+)-3-
Methylcyclohexanone" and indicates that it is a "Flammable Liquid".[6] Avoid using

abbreviations.[6] The label should also include the accumulation start date and other

information required by your institution or local regulations.[6]

Keep the container securely sealed when not in use to prevent the release of flammable

vapors.[1][11]

3. Safe Storage:

Store the waste container in a designated, well-ventilated hazardous waste accumulation

area.[1][10]

The storage area should be away from sources of ignition such as heat, sparks, and open

flames.[4][11]

Ensure that the storage practices comply with all institutional and regulatory requirements,

including limits on the volume of waste and the duration of storage.[10]

4. Professional Disposal:
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Arrange for the collection of the chemical waste by a certified hazardous waste disposal

company.[5][6][12]

Provide the disposal company with accurate information about the waste composition.

The waste will then be transported to a permitted Treatment, Storage, and Disposal Facility

(TSDF) for final disposal, which typically involves incineration for flammable organic

solvents.[7]

Emergency Procedures for Spills:

In the event of a spill, immediately evacuate non-essential personnel from the area.[13]

Remove all sources of ignition.[13] Absorb the spill with an inert material such as vermiculite,

dry sand, or earth, and place it in a sealed container for disposal as hazardous waste.[13]

Ensure the area is well-ventilated and cleaned after the spill has been contained.[13] Always

use appropriate personal protective equipment (PPE), including gloves, eye protection, and a

lab coat, when handling (+)-3-Methylcyclohexanone and its waste.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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